Cas no 2034483-10-6 (N,N-dimethyl-6-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine)

• Product Name: N,N-dimethyl-6-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine
• CAS No: 2034483-10-6
• MF: C₁₅H₁₈N₆O₂
• MW: 314.3424
• CID: 5351270
• Update Time: 2025-10-30

N,N-dimethyl-6-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-pyrazin-2-ylmethanone
• (3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(pyrazin-2-yl)methanone
• N,N-dimethyl-6-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

• Inchi： 1S/C15H18N6O2/c1-20(2)13-3-4-14(19-18-13)23-11-5-8-21(10-11)15(22)12-9-16-6-7-17-12/h3-4,6-7,9,11H,5,8,10H2,1-2H3
• InChI Key： PISBLOHVVIMDBN-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=NN=1)N(C([H])([H])[H])C([H])([H])[H])C1([H])C([H])([H])N(C(C2C([H])=NC([H])=C([H])N=2)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• XLogP3: 0.2
• Topological Polar Surface Area: 84.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N,N-dimethyl-6-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

N,N-Dimethyl-6-{[1-(Pyrazine-2-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyridazin-3-Amine: A Comprehensive Overview

N,N-Dimethyl-6-{[1-(Pyrazine-2-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyridazin-3-Amine, with the CAS number 2034483-10-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development. The molecule combines a pyridazine ring with a pyrrolidine moiety, both of which are integral to its pharmacological activity. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of N,N-Dimethyl-6-{[1-(Pyrazine-2-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyridazin-3-Amine involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthetic routes to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of advanced chromatographic techniques has further facilitated the isolation and characterization of this compound, providing insights into its structural integrity and stability.

One of the most notable aspects of this compound is its interaction with biological systems. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have indicated that it exhibits selective activity against certain cancer cell lines, highlighting its potential in oncology research. These findings underscore the versatility of N,N-Dimethyl derivatives in addressing diverse therapeutic needs.

The pharmacokinetic profile of N,N-Dimethyl-based compounds has also been a focal point of recent investigations. Researchers have explored various strategies to improve bioavailability, including the use of prodrugs and targeted delivery systems. These advancements have significantly enhanced the compound's efficacy while minimizing adverse effects, paving the way for its translation into clinical practice.

In terms of structural analysis, the compound's pyridazine ring plays a crucial role in determining its electronic properties. The presence of electron-withdrawing groups on the pyrazine moiety further modulates these properties, influencing the compound's reactivity and selectivity. Computational studies have provided valuable insights into these interactions, enabling researchers to design more effective analogs with tailored activities.

Moreover, the integration of N,N-Dimethyl-containing compounds into combinatorial libraries has facilitated high-throughput screening for novel drug candidates. This approach has not only accelerated discovery but also identified new targets for therapeutic intervention. The compound's ability to modulate G-protein coupled receptors (GPCRs) has been particularly promising, offering new avenues for treating conditions such as hypertension and neurodegenerative diseases.

Looking ahead, ongoing research aims to explore the long-term safety and efficacy of N,N-Dimethyl-based compounds in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in this field, bringing us closer to realizing their full therapeutic potential.